![molecular formula C14H14ClNO3S B2550307 N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide CAS No. 333444-24-9](/img/structure/B2550307.png)
N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide
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Description
N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H14ClNO3S and its molecular weight is 311.78. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research has highlighted the potential of sulfonamide-focused libraries, including compounds related to N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide, in antitumor applications. Specifically, studies have identified potent cell cycle inhibitors within this class, progressing to clinical trials due to their preliminary activities in phase I settings. These compounds, including E7010 and E7070, disrupt tubulin polymerization or cause a decrease in the S phase fraction in cancer cell lines, demonstrating significant antimitotic and antiproliferative properties. High-density oligonucleotide microarray analysis has further characterized these antitumor sulfonamides based on gene expression changes, providing insights into drug-sensitive cellular pathways and essential pharmacophore structures (Owa et al., 2002).
Synthesis and Characterization
The synthesis and characterization of new sulfonamide molecules, including derivatives of this compound, have been extensively studied. These studies involve the derivation of novel compounds from basic chemical reactions, structural characterization through SCXRD studies, and exploration of the electronic and structural properties via computational and spectroscopic methods. Such research contributes to understanding the chemical behavior and potential applications of these sulfonamides in various fields, including pharmaceuticals and materials science (Murthy et al., 2018).
Therapeutic Applications
Beyond antitumor properties, sulfonamide derivatives, including this compound, have been explored for various therapeutic applications. This includes the development of novel nonsteroidal progesterone receptor antagonists, highlighting the diverse potential of benzenesulfonanilide skeletons as therapeutic agents. Such compounds play crucial roles in reproductive systems and have implications for treating diseases like uterine leiomyoma and endometriosis. The structural development of these compounds has led to high-affinity inhibitors for progesterone receptors, offering a new avenue for selective PR modulators (Yamada et al., 2016).
Properties
IUPAC Name |
N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3S/c1-9-3-4-10(2)14(7-9)20(18,19)16-11-5-6-13(17)12(15)8-11/h3-8,16-17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTAMVMMNVKFDKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC(=C(C=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.